2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H13ClN2O2/c1-11-2-5-14(6-3-11)19-16(20)10-21-15-7-4-13(17)8-12(15)9-18/h2-8H,10H2,1H3,(H,19,20)
• InChI Key: WZQYLCOYQLNIEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)C#N
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide, also known as CP 945,598, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of phenoxyacetamide derivatives, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide 945,598 is not fully understood. However, it is thought to work by inhibiting the activity of an enzyme called 5-lipoxygenase (5-LO). This enzyme is involved in the production of leukotrienes, which are involved in the inflammatory response. By inhibiting 5-LO, this compound 945,598 may be able to reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound 945,598 can reduce inflammation in animal models of arthritis. In addition, it has been shown to reduce the production of pro-inflammatory cytokines in human immune cells. These findings suggest that this compound 945,598 may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide 945,598 is that it has been shown to be effective in animal models of arthritis, which suggests that it may have potential as a therapeutic agent in humans. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to predict how it will behave in different biological systems.

Future Directions

There are a number of potential future directions for research on 2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide 945,598. One area of interest is the development of more potent and selective inhibitors of 5-LO. Another area of research could focus on the potential use of this compound 945,598 in other inflammatory conditions, such as inflammatory bowel disease or psoriasis. Finally, more research is needed to understand the exact mechanism of action of this compound 945,598, which could provide insights into its potential therapeutic applications.

Scientific Research Applications

2-(4-chloro-2-cyanophenoxy)-N-(4-methylphenyl)acetamide 945,598 has been studied for its potential use as a therapeutic agent in a number of different areas. One area of research has focused on its potential as an anti-inflammatory agent. Studies have shown that this compound 945,598 can inhibit the production of pro-inflammatory cytokines, which are involved in the immune response. This suggests that this compound 945,598 may have potential as a treatment for inflammatory conditions such as arthritis.